4-(dimethylamino)-N-(4-methylidenecyclohexyl)benzamide
Description
4-(dimethylamino)-N-(4-methylidenecyclohexyl)benzamide, also known as DMCM, is a chemical compound that belongs to the benzodiazepine family. It is a GABA receptor antagonist that has been used in scientific research to study the effects of GABAergic modulation on neuronal activity. DMCM has been shown to have potential therapeutic applications in the treatment of anxiety and depression.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-(dimethylamino)-N-(4-methylidenecyclohexyl)benzamide, focusing on six unique fields:
Pharmaceutical Development
4-(dimethylamino)-N-(4-methylidenecyclohexyl)benzamide has shown potential in pharmaceutical research, particularly as a candidate for developing new analgesic drugs. Its structure suggests it could interact with opioid receptors, providing pain relief without the high risk of addiction associated with traditional opioids .
Neuroscience Research
This compound is also being explored in neuroscience for its potential neuroprotective effects. Studies indicate it may help in reducing neuronal damage and promoting recovery in neurodegenerative diseases like Alzheimer’s and Parkinson’s . Its ability to cross the blood-brain barrier makes it a promising candidate for such applications.
Cancer Therapy
In oncology, 4-(dimethylamino)-N-(4-methylidenecyclohexyl)benzamide is being investigated for its anti-cancer properties. Preliminary research suggests it can inhibit the growth of certain cancer cells by interfering with their metabolic pathways . This makes it a potential candidate for targeted cancer therapies.
Environmental Science
Lastly, this compound is being investigated for its potential use in environmental science, particularly in the development of sensors for detecting pollutants. Its sensitivity to certain chemicals makes it a good candidate for creating highly specific and sensitive environmental monitoring tools.
Source 1 Source 2 Source 3 : Source 4 : Source 5 : Source 6 : Source 7 : Source 8
properties
IUPAC Name |
4-(dimethylamino)-N-(4-methylidenecyclohexyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O/c1-12-4-8-14(9-5-12)17-16(19)13-6-10-15(11-7-13)18(2)3/h6-7,10-11,14H,1,4-5,8-9H2,2-3H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDEHEISBWGPEIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)NC2CCC(=C)CC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(dimethylamino)-N-(4-methylidenecyclohexyl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(3,5-Dimethylpyrazol-1-yl)-6-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-2-methylpyrimidine](/img/structure/B2479534.png)
![N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-1-ethyl-1H-pyrazole-5-carboxamide](/img/structure/B2479535.png)
![Methyl 7-methoxyimidazo[1,2-a]pyridine-6-carboxylate](/img/structure/B2479539.png)
![1-((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(3-fluorophenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2479542.png)
![1-{3-[(4-Chlorophenyl)sulfonyl]-2-hydroxypropyl}-2-pyrrolidinone](/img/structure/B2479545.png)
![7-Azaspiro[4.6]undec-9-ene hydrochloride](/img/structure/B2479548.png)